Cas no 113721-77-0 (1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)
113721-77-0 structure
Product name:1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
CAS No:113721-77-0
MF:C10H10F3N
MW:201.188313007355
MDL:MFCD13189539
CID:2611487
PubChem ID:21476433
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
- 1-trifluoromethyl-1,2,3,4-tetrahydroisoquinoline
- NEA72177
- EN300-1606079
- SCHEMBL1011425
- MFCD13189539
- 113721-77-0
- 825-854-9
- 1,2,3,4-Tetrahydro-1-(trifluoromethyl)isoquinoline
- AB68615
-
- MDL： MFCD13189539
- Inchi： InChI=1S/C10H10F3N/c11-10(12,13)9-8-4-2-1-3-7(8)5-6-14-9/h1-4,9,14H,5-6H2
- InChI Key： KHCNWJQUAKFPOQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 201.07653381Da
- Monoisotopic Mass: 201.07653381Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM420203-1g |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM420203-500mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Enamine | EN300-1606079-5.0g |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95% | 5g |
$2816.0 | 2023-06-04 | |
| Enamine | EN300-1606079-5000mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95.0% | 5000mg |
$2816.0 | 2023-09-23 | |
| Enamine | EN300-1606079-10000mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95.0% | 10000mg |
$4176.0 | 2023-09-23 | |
| Enamine | EN300-1606079-500mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95.0% | 500mg |
$758.0 | 2023-09-23 | |
| A2B Chem LLC | AX30571-100mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95% | 100mg |
$395.00 | 2024-04-20 | |
| A2B Chem LLC | AX30571-250mg |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95% | 250mg |
$548.00 | 2024-04-20 | |
| Aaron | AR01DZ4N-10g |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95% | 10g |
$5767.00 | 2023-12-16 | |
| 1PlusChem | 1P01DYWB-2.5g |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
113721-77-0 | 95% | 2.5g |
$2414.00 | 2023-12-26 |
1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
-
Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
-
Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:113721-77-0)1-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
Purity:99%
Quantity:1g
Price ($):628.0